Cas no 898768-82-6 (3-(4-fluorophenyl)-1-(3,4,5-trifluorophenyl)propan-1-one)

3-(4-fluorophenyl)-1-(3,4,5-trifluorophenyl)propan-1-one structure
898768-82-6 structure
Product Name:3-(4-fluorophenyl)-1-(3,4,5-trifluorophenyl)propan-1-one
CAS No:898768-82-6
MF:C15H10F4O
MW:282.232918262482
CID:1945348
PubChem ID:24726211
Update Time:2025-04-21

3-(4-fluorophenyl)-1-(3,4,5-trifluorophenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

    • 3-(4-FLUOROPHENYL)-3',4',5'-TRIFLUOROPROPIOPHENONE
    • 3-(4-fluorophenyl)-1-(3,4,5-trifluorophenyl)propan-1-one
    • LogP
    • AKOS016021673
    • 898768-82-6
    • DTXSID40644604
    • MFCD03843602
    • MDL： MFCD03843602
    • Inchi： 1S/C15H10F4O/c16-11-4-1-9(2-5-11)3-6-14(20)10-7-12(17)15(19)13(18)8-10/h1-2,4-5,7-8H,3,6H2
    • InChI Key： KKSRXUHXVLBDLK-UHFFFAOYSA-N
    • SMILES： FC1C(=C(C=C(C=1)C(CCC1C=CC(=CC=1)F)=O)F)F

Computed Properties

  • Exact Mass: 282.06700
  • Monoisotopic Mass: 282.06677759g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 316
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07000
  • LogP: 4.05850

3-(4-fluorophenyl)-1-(3,4,5-trifluorophenyl)propan-1-one Customs Data

  • HS CODE：2914700090
  • Customs Data：

    China Customs Code:

    2914700090

    Overview:

    2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

3-(4-fluorophenyl)-1-(3,4,5-trifluorophenyl)propan-1-one Pricemore >>

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